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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B064651 Get Quote

An In-depth Technical Guide on the Material Safety of 2-Bromo-4'-hydroxyacetophenone

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount for ensuring a safe laboratory

environment. This technical guide provides a comprehensive overview of the material safety

data for 2-Bromo-4'-hydroxyacetophenone (CAS No. 2491-38-5), a widely used intermediate

in pharmaceutical synthesis and a known inhibitor of protein tyrosine phosphatases.[1][2]

Chemical and Physical Properties
2-Bromo-4'-hydroxyacetophenone, also known as 4-(Bromoacetyl)phenol or 4-

Hydroxyphenacyl Bromide, is a solid that can range in appearance from white to light yellow or

orange. Key physical and chemical data are summarized below.
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Property Value Source

CAS Number 2491-38-5 [3][4]

Molecular Formula C₈H₇BrO₂ [1][4]

Molecular Weight 215.04 g/mol

Appearance
White to Light yellow to Light

orange powder to crystal

Melting Point 123-126°C [1]

Boiling Point (Predicted) 338.7±17.0°C [1]

Density (Predicted) 1.622±0.06 g/cm³ [1]

Purity >98.0% (HPLC)

Storage Temperature 2-8°C

Hazard Identification and Classification
This compound is classified as hazardous. The GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classifications are summarized below.

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed.[3]

[5][6]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[7]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.[3][5][6][7]

Corrosive to metals -
H290: May be corrosive to

metals.

Signal Word: Danger[7] or Warning[3][5][6]
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Hazard Pictograms:

GHS05 (Corrosion)[8]

GHS07 (Exclamation Mark)[3][5]

First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial. The following measures are

recommended.[9][10]

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration and seek immediate medical

attention.[7][9][10][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.[7][9][10]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[7][9][10] Remove contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[9][10] Never give anything by mouth to

an unconscious person. Call a poison center or

doctor immediately.[10]

Handling, Storage, and Firefighting
Proper handling and storage procedures are essential to minimize risk.
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Aspect Recommendations

Handling

Handle in a well-ventilated place.[12][13] Wear

suitable protective clothing, gloves, and

eye/face protection.[13] Avoid formation of dust

and aerosols.[12][13] Do not eat, drink, or

smoke when using this product.[3] Wash hands

thoroughly after handling.[3]

Storage

Store in a cool, dry, and well-ventilated place.[7]

[12][13] Keep the container tightly closed.[7][12]

Store locked up.[7] Store in a corrosive-resistant

container.

Firefighting

Use dry chemical, carbon dioxide, or alcohol-

resistant foam as extinguishing media.[9][10]

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[9][10][11]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling 2-Bromo-4'-hydroxyacetophenone.
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Personal Protective Equipment (PPE)

Core PPE for Handling

Eye and Face Protection Skin Protection Respiratory Protection

Tightly fitting safety goggles
with side-shields (EN 166 / NIOSH approved) Chemical-impermeable gloves (inspected before use) Impervious and fire/flame resistant clothing Full-face respirator (if exposure limits are exceeded)

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

Accidental Release Measures
In the event of a spill, a structured response is necessary to ensure safety and environmental

protection.
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Step Action

1. Personal Precautions

Use personal protective equipment.[9][11] Avoid

dust formation and breathing vapors, mist, or

gas.[9][11] Ensure adequate ventilation.[9][11]

Evacuate personnel to safe areas and keep

people away from and upwind of the spill.[9][10]

2. Environmental Precautions

Prevent further leakage or spillage if safe to do

so.[10] Do not let the chemical enter drains, as

discharge into the environment must be

avoided.[10]

3. Containment & Cleaning

Collect the spilled material and arrange for

disposal.[9][10] Keep the chemical in suitable,

closed containers for disposal.[9][10] Use spark-

proof tools and explosion-proof equipment.[9]

[10]

4. Disposal

Dispose of the collected material promptly in

accordance with appropriate laws and

regulations.[9][10]

The logical workflow for handling an accidental release is visualized in the following diagram.
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Spill Occurs

Evacuate Area &
Ensure Ventilation

Don Appropriate PPE

Contain Spill &
Prevent Entry into Drains

Collect Material with
Spark-Proof Tools

Place in Closed Containers
for Disposal

Decontaminate Area

Click to download full resolution via product page

Workflow for Handling an Accidental Spill.

Toxicological and Ecological Information
Detailed quantitative toxicological and ecological data for 2-Bromo-4'-hydroxyacetophenone
are not consistently available across all safety data sheets. However, the primary hazards are

acute oral toxicity and severe skin and eye irritation/damage.[3][5][6] It is classified as WGK 1,
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indicating it is slightly hazardous for water.[3] Discharge into the environment should be

avoided.[10]

This guide is intended to provide a summary of the available safety information for 2-Bromo-4'-
hydroxyacetophenone. It is not a substitute for a thorough review of the complete Safety Data

Sheet (SDS) provided by the supplier and adherence to all institutional and regulatory safety

protocols. Always consult the original SDS for the most detailed and up-to-date information

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-material-safety-data-sheet-msds
https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b064651?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

